N-(4-nitrophenyl)-3-[2-(thiophen-2-yl)acetamido]-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-nitrophenyl)-3-[(2-thiophen-2-ylacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H15N3O5S/c25-18(12-15-4-3-11-30-15)23-19-16-5-1-2-6-17(16)29-20(19)21(26)22-13-7-9-14(10-8-13)24(27)28/h1-11H,12H2,(H,22,26)(H,23,25)
• InChI Key: LMSDKIGAHRIZBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)CC4=CC=CS4
• Molecular Formula: C21H15N3O5S
• Molecular Weight: 421.4 g/mol

Description

The compound appears to contain several functional groups, including a nitrophenyl group, a thiophene group, an acetamido group, and a benzofuran group. These groups could confer a variety of properties to the compound, depending on their arrangement and the specific conditions the compound is subjected to.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex, given the number of different functional groups present. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often used to determine the structure of complex organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would likely be influenced by factors such as its molecular structure, the presence of polar and nonpolar regions, and the specific functional groups present.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be used as a drug, the mechanism of action would depend on the specific biological target of the drug.

Future Directions

Future research could potentially focus on synthesizing this compound and studying its properties in more detail. This could include investigating its potential uses, such as in the development of new drugs or materials.